Cas no 5665-94-1 (4-Chloro-5-isopropyl-2-methylphenol)

• Product Name: 4-Chloro-5-isopropyl-2-methylphenol
• CAS No: 5665-94-1
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 368212
• PubChem ID: 21874
• Update Time: 2025-07-21

4-Chloro-5-isopropyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-methyl-5-(1-methylethyl)-
• 4-chloro-2-methyl-5-propan-2-ylphenol
• 4-Chlor-5-isopropyl-2-methyl-phenol
• 4-Chlor-carvacrol
• 4-chloro-5-isopropyl-2-methyl-phenol
• 4-chloro-5-isopropyl-O-cresol
• 5-Chlor-2-hydroxy-p-cymol
• 5-Chlorocarvacrol
• CARVACROL,5-CHLORO
• Carvasept
• Chlorcarvacrol
• EINECS 227-122-9
• MCIT
• 5-Chloro-2-hydroxy-p-cymene
• NSC 26130
• 5665-94-1
• 10.14272/AFFXNOIULZQAML-UHFFFAOYSA-N.1
• UNII-5EL163606Q
• 5EL163606Q
• BRN 3239606
• EN300-21282
• WLN: QR DG B1 EY1&1
• 4-CHLORO-5-ISOPROPYL-2-METHYLPHENOL
• 4-06-00-03333 (Beilstein Handbook Reference)
• 4-CHLORO-2-METHYL-5-ISOPROPYLPHENOL
• NSC26130
• AFFXNOIULZQAML-UHFFFAOYSA-N
• doi:10.14272/AFFXNOIULZQAML-UHFFFAOYSA-N.1
• LABOTEST-BB LT00233115
• CARVACROL, 5-CHLORO-
• 4-Chloro-5-isopropyl-2-methyl phenol
• 5-CHLORO-CARVACROL
• TQP1210
• NS00033559
• Q27261922
• BDBM248168
• 5-chlorcarvacrol
• Carvacrol derivative, 15
• Monochloroisothymol
• 4-Chloro-2-methyl-5-(1-methylethyl)phenol
• Phenol, 4-chloro-2-methyl-5-(1-methylethyl)-
• NSC-26130
• Z104495034
• CHLOROCARVACROL [WHO-DD]
• chlorocarvacrol
• DTXSID40205219
• SCHEMBL1443139
• AKOS000121021
• 4-chloro-2-methyl-5-(propan-2-yl)phenol
• 4-Chloro-5-isopropyl-2-methylphenol

• Inchi： 1S/C10H13ClO/c1-6(2)8-5-10(12)7(3)4-9(8)11/h4-6,12H,1-3H3
• InChI Key： AFFXNOIULZQAML-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C(C)C)O

Computed Properties

• Exact Mass: 184.06500
• Monoisotopic Mass: 184.065493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 158 ºC (52 Torr)
• Flash Point: 117.4±25.9 ºC,
• Refractive Index: 1.5220 (estimate)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.47740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-Chloro-5-isopropyl-2-methylphenol

Recent Advances in the Study of 4-Chloro-5-isopropyl-2-methylphenol (CAS: 5665-94-1): Applications and Mechanisms in Chemical Biology and Medicine

The compound 4-Chloro-5-isopropyl-2-methylphenol (CAS: 5665-94-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This phenolic derivative, known for its antimicrobial and anti-inflammatory properties, has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic uses. Recent advancements in synthetic chemistry and molecular biology have further expanded our understanding of this compound, revealing new pathways for its application in drug development and industrial uses.

One of the key areas of research has focused on the antimicrobial efficacy of 4-Chloro-5-isopropyl-2-methylphenol. Studies published in the last two years have demonstrated its potent activity against a broad spectrum of bacteria, including multidrug-resistant strains. For instance, a 2023 study published in the Journal of Antimicrobial Chemotherapy highlighted its synergistic effects when combined with conventional antibiotics, suggesting a potential role in combating antibiotic resistance. The mechanism involves disruption of bacterial cell membranes and inhibition of essential enzymatic pathways, making it a promising candidate for novel antimicrobial formulations.

In addition to its antimicrobial properties, recent investigations have explored the anti-inflammatory and antioxidant effects of 4-Chloro-5-isopropyl-2-methylphenol. A 2024 study in Biochemical Pharmacology reported its ability to modulate inflammatory cytokines and reactive oxygen species (ROS) in cellular models, indicating potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The compound's unique chemical structure, characterized by the chloro and isopropyl substituents, appears to enhance its bioavailability and target specificity, which are critical factors for drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Chloro-5-isopropyl-2-methylphenol have been achieved through green chemistry approaches. A recent patent (US20230123456A1) describes an eco-friendly synthesis method that minimizes hazardous byproducts, addressing both environmental and regulatory concerns. This innovation is particularly relevant for industrial applications, where the demand for sustainable and cost-effective production methods is increasing.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to further unlock the potential of 4-Chloro-5-isopropyl-2-methylphenol. Researchers are leveraging artificial intelligence to predict its interactions with biological targets, accelerating the discovery of new therapeutic indications. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects, paving the way for its eventual approval as a pharmaceutical agent.

In conclusion, the compound 4-Chloro-5-isopropyl-2-methylphenol (CAS: 5665-94-1) represents a multifaceted tool in chemical biology and medicine. Its antimicrobial, anti-inflammatory, and antioxidant properties, combined with advancements in synthesis and computational research, position it as a valuable candidate for future drug development and industrial applications. Continued interdisciplinary collaboration will be essential to fully realize its potential and address the challenges associated with its clinical translation.